![molecular formula C18H19N3O5 B4706643 N-[1-[(butylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-2-furamide](/img/structure/B4706643.png)
N-[1-[(butylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-2-furamide
Overview
Description
N-[1-[(butylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-2-furamide, also known as BNIPVF, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. It is a furan derivative that has a nitrophenylvinyl group attached to it, which makes it an interesting candidate for various studies. In
Mechanism of Action
The mechanism of action of N-[1-[(butylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-2-furamide is not fully understood, but it is believed to inhibit the activity of certain enzymes and proteins that are involved in cancer cell growth. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have cytotoxic effects on cancer cells, but it does not affect normal cells. It has also been shown to induce cell cycle arrest in cancer cells, which prevents them from dividing and growing. Additionally, this compound has been found to inhibit the migration and invasion of cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-[1-[(butylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-2-furamide in lab experiments is its high purity and stability. It is also relatively easy to synthesize, which makes it a cost-effective option for researchers. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in certain applications.
Future Directions
There are several future directions for the research of N-[1-[(butylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-2-furamide. One potential application is in the development of new cancer therapies. This compound has shown promising results in inhibiting cancer cell growth, and further studies could lead to the development of new drugs that target specific enzymes and proteins involved in cancer cell growth. Additionally, this compound could be further studied for its potential as a molecular switch in materials science, which could lead to new developments in nanotechnology and electronics. Finally, more research is needed to fully understand the mechanism of action of this compound, which could lead to new insights into its potential applications.
Scientific Research Applications
N-[1-[(butylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-2-furamide has been studied for its potential applications in various fields of science, including medicinal chemistry, materials science, and biochemistry. It has been found to have anti-cancer properties and has been tested against various cancer cell lines. This compound has also been used as a fluorescent probe in bioimaging studies due to its unique fluorescence properties. Additionally, it has been studied for its potential as a molecular switch in materials science.
properties
IUPAC Name |
N-[(Z)-3-(butylamino)-1-(3-nitrophenyl)-3-oxoprop-1-en-2-yl]furan-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O5/c1-2-3-9-19-17(22)15(20-18(23)16-8-5-10-26-16)12-13-6-4-7-14(11-13)21(24)25/h4-8,10-12H,2-3,9H2,1H3,(H,19,22)(H,20,23)/b15-12- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUULPQBWZJYAOT-QINSGFPZSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)C(=CC1=CC(=CC=C1)[N+](=O)[O-])NC(=O)C2=CC=CO2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCNC(=O)/C(=C/C1=CC(=CC=C1)[N+](=O)[O-])/NC(=O)C2=CC=CO2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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